molecular formula C11H20O2 B13291645 1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde

1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde

Cat. No.: B13291645
M. Wt: 184.27 g/mol
InChI Key: LGLIWNFWXFRCRK-UHFFFAOYSA-N
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Description

1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde is a cyclohexane-derived aldehyde featuring an ethoxy group at position 1 and methyl substituents at positions 3 and 4. The ethoxy group enhances solubility in polar solvents, while the aldehyde moiety offers reactivity for nucleophilic additions or oxidation reactions.

Properties

Molecular Formula

C11H20O2

Molecular Weight

184.27 g/mol

IUPAC Name

1-ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde

InChI

InChI=1S/C11H20O2/c1-4-13-11(8-12)6-5-9(2)10(3)7-11/h8-10H,4-7H2,1-3H3

InChI Key

LGLIWNFWXFRCRK-UHFFFAOYSA-N

Canonical SMILES

CCOC1(CCC(C(C1)C)C)C=O

Origin of Product

United States

Preparation Methods

The synthesis of 1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde can be achieved through various synthetic routes. One common method involves the alkylation of 3,4-dimethylcyclohexanone with ethyl iodide in the presence of a strong base such as sodium hydride. The resulting intermediate is then subjected to oxidation using reagents like pyridinium chlorochromate (PCC) to form the aldehyde group .

Industrial production methods may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

    Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

    Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium ethoxide (NaOEt) or potassium tert-butoxide (KOtBu).

The major products formed from these reactions include the corresponding carboxylic acid, primary alcohol, and substituted cyclohexane derivatives.

Scientific Research Applications

1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde has various applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in organic reactions.

    Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

    Medicine: It may serve as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

    Industry: The compound is used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to the modulation of their activity. The ethoxy and methyl groups contribute to the compound’s lipophilicity, affecting its distribution and interaction within biological systems .

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Key Substituents
1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde - C₁₁H₂₀O₂ (inferred) ~184.27 (estimated) 1-ethoxy, 3,4-dimethyl
1-Ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde 1872525-57-9 C₁₁H₂₀O₂ 184.27 1-ethoxy, 4,4-dimethyl
1-Cyclopropyl-4,4-dimethylcyclohexane-1-carbaldehyde 1934455-20-5 C₁₂H₂₀O 180.29 1-cyclopropyl, 4,4-dimethyl
4,4-Dimethyl-2,6-dioxocyclohexane-1-carbaldehyde 16690-03-2 Likely C₉H₁₂O₃ ~168.19 (calculated) 2,6-dioxo, 4,4-dimethyl

Key Observations :

  • Substituent Effects: The ethoxy group in the target compound (vs. cyclopropyl in ) introduces polar character, enhancing solubility.
  • Electronic Properties : The 2,6-dioxo compound contains electron-withdrawing ketones, increasing the aldehyde’s electrophilicity, whereas ethoxy and methyl groups are electron-donating, moderating reactivity.

Physicochemical and Functional Differences

Melting/Boiling Points :
  • Limited data are available, but molecular symmetry (e.g., 4,4-dimethyl in ) likely increases melting points compared to asymmetric 3,4-dimethyl derivatives.
  • The dioxo compound may exhibit higher polarity and boiling points due to ketone functionalities.
Reactivity :
  • The target compound’s aldehyde is less electrophilic than the dioxo analogue but more reactive than the cyclopropyl variant , which may prioritize ring-opening reactions.
  • Ethoxy groups can act as protecting groups in synthetic pathways, whereas cyclopropyl rings may engage in strain-driven reactions .

Biological Activity

1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, synthesis, and relevant research findings.

  • Molecular Formula : C11H20O2
  • Molecular Weight : 184.28 g/mol
  • IUPAC Name : 1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde
  • CAS Number : 130591101

Antimicrobial Activity

Recent studies suggest that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives of cyclohexane have shown effectiveness against various bacteria and fungi. The biological activity is often attributed to the presence of functional groups that interact with microbial cell membranes or metabolic pathways.

CompoundActivity TypeReference
1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehydeAntimicrobial
Dimedone derivativesAnticancer
Cyclohexane derivativesAntifungal

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the effects of 1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde on various cell lines. The MTT assay is a common method used to assess cell viability after exposure to the compound. Preliminary results indicate that this compound may exhibit selective cytotoxicity against certain cancer cell lines while sparing normal cells.

The exact mechanism by which 1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde exerts its biological effects is still under investigation. However, it is hypothesized that the aldehyde functional group plays a crucial role in its reactivity with biological macromolecules, potentially leading to enzyme inhibition or modulation of signaling pathways.

Case Studies

  • Anticancer Activity : A study evaluated the anticancer potential of cyclohexane derivatives, including 1-Ethoxy-3,4-dimethylcyclohexane-1-carbaldehyde. The findings indicated that these compounds could induce apoptosis in cancer cells through the activation of intrinsic pathways.
  • Anti-inflammatory Effects : Research has shown that similar compounds can inhibit pro-inflammatory cytokines in vitro, suggesting potential therapeutic applications for inflammatory diseases.

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